Cas no 62935-24-4 (2-Propenoic acid, 3,3-difluoro-2-(trifluoromethyl)-, 2-methylpropyl ester)
62935-24-4 structure
Product Name:2-Propenoic acid, 3,3-difluoro-2-(trifluoromethyl)-, 2-methylpropyl ester
CAS No:62935-24-4
MF:C8H9F5O2
MW:232.147880315781
CID:428637
PubChem ID:71381800
Update Time:2025-04-19
2-Propenoic acid, 3,3-difluoro-2-(trifluoromethyl)-, 2-methylpropyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid, 3,3-difluoro-2-(trifluoromethyl)-, 2-methylpropyl ester
- 2-methylpropyl 3,3-difluoro-2-(trifluoromethyl)prop-2-enoate
- DTXSID60804223
- 62935-24-4
-
- Inchi: 1S/C8H9F5O2/c1-4(2)3-15-7(14)5(6(9)10)8(11,12)13/h4H,3H2,1-2H3
- InChI Key: NPGRJORYSSPGER-UHFFFAOYSA-N
- SMILES: FC(/C(=C(\F)/F)/C(=O)OCC(C)C)(F)F
Computed Properties
- Exact Mass: 232.05227
- Monoisotopic Mass: 232.05227034g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
2-Propenoic acid, 3,3-difluoro-2-(trifluoromethyl)-, 2-methylpropyl ester Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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